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Compound of Interest

Compound Name: Methyl alpha-cyanocinnamate

Cat. No.: B170538 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl α-cyanocinnamate, a derivative of cinnamic acid, is a versatile organic compound with

significant potential in various scientific and industrial fields. Its unique chemical structure,

featuring a conjugated system with cyano and ester functional groups, imparts a range of

interesting physical and chemical properties. This technical guide provides a comprehensive

overview of methyl α-cyanocinnamate, covering its core physical and chemical characteristics,

spectroscopic profile, synthesis, and exploration of its potential biological activities. The

information is curated to be a valuable resource for researchers, chemists, and professionals

involved in drug discovery and material science.

Physicochemical Properties
Methyl α-cyanocinnamate is a solid at room temperature. Its key physical and chemical

properties are summarized in the tables below for easy reference and comparison.

Table 1: General and Physical Properties of Methyl α-
Cyanocinnamate
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Property Value Reference

IUPAC Name
methyl (2E)-2-cyano-3-

phenylprop-2-enoate
[1][2]

Synonyms

Methyl 2-cyano-3-

phenylacrylate,

Benzalcyanoacetic acid methyl

ester

[2][3]

CAS Number 3695-84-9 [1][2][3][4]

Molecular Formula C₁₁H₉NO₂ [1][2][3][4]

Molecular Weight 187.19 g/mol [1][3][4]

Melting Point 93 °C [3][4][5]

Boiling Point 317.8 °C at 760 mmHg [2][3]

Density 1.169 g/cm³ [2][3]

Flash Point 148.6 °C [2][3]

Appearance White to off-white solid/powder [6]

Solubility

Soluble in acetone, methyl

ethyl ketone, nitromethane,

and dichloromethane.[7]

Insoluble in water.[8]

Storage
Under inert gas (nitrogen or

Argon) at 2-8°C
[3][4]

Table 2: Computed Properties of Methyl α-
Cyanocinnamate
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Property Value Reference

XLogP3 2.1 [3]

Hydrogen Bond Donor Count 0 [3]

Hydrogen Bond Acceptor

Count
3 [3]

Rotatable Bond Count 3 [3]

Exact Mass 187.06332853 g/mol [3]

Monoisotopic Mass 187.06332 Da [9]

Topological Polar Surface Area 50.1 Å² [3]

Heavy Atom Count 14 [3]

Spectroscopic Data
The structural features of methyl α-cyanocinnamate have been elucidated through various

spectroscopic techniques.

Infrared (IR) Spectroscopy
The IR spectrum of methyl α-cyanocinnamate displays characteristic absorption bands

corresponding to its functional groups. The strong, sharp band for the nitrile group (C≡N)

stretching vibration is typically observed in the range of 2240-2260 cm⁻¹. The carbonyl group

(C=O) of the α,β-unsaturated ester gives rise to an intense absorption between 1700 and 1750

cm⁻¹.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are crucial for confirming the structure and stereochemistry of

methyl α-cyanocinnamate.

¹H NMR: The proton NMR spectrum would show signals for the aromatic protons of the

phenyl group, a singlet for the vinylic proton, and a singlet for the methyl ester protons. The

chemical shifts and coupling constants are consistent with the (E)-stereochemistry.
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¹³C NMR: The carbon NMR spectrum reveals distinct signals for the carbonyl carbon, the

nitrile carbon, the carbons of the double bond, the aromatic carbons, and the methyl ester

carbon. The chemical shifts are influenced by the electron-withdrawing nature of the cyano

and ester groups and the conjugation with the phenyl ring.[1] For instance, the nitrile carbon

appears around 116.24 ppm, while the carbonyl carbon resonates further downfield.[1]

Mass Spectrometry (MS)
Mass spectrometry confirms the molecular weight of methyl α-cyanocinnamate. The electron

ionization (EI) mass spectrum typically shows a molecular ion peak [M]⁺ at m/z 187.[1]

Characteristic fragmentation patterns, including the loss of the methoxy group or the entire

ester functionality, can be observed, providing further structural information.[1]

Chemical Properties and Reactivity
Methyl α-cyanocinnamate's reactivity is dictated by its functional groups and the conjugated

system.

Knoevenagel Condensation: It is synthesized via the Knoevenagel condensation of

benzaldehyde and methyl cyanoacetate.[2] This reaction is a cornerstone for the formation of

the C=C double bond in this molecule.

Hydrolysis: The ester group can be hydrolyzed to the corresponding carboxylic acid, α-

cyanocinnamic acid, under acidic or basic conditions.[1]

Polymerization: The activated double bond allows methyl α-cyanocinnamate to participate in

polymerization reactions, making it a monomer for the synthesis of functional polymers.[1]

Copolymerization: It can be copolymerized with other monomers like styrene to create

copolymers with unique properties.[1]

Experimental Protocols
Synthesis of Methyl α-Cyanocinnamate via Knoevenagel
Condensation
This protocol is a representative example based on the principles of the Knoevenagel

condensation.
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Materials:

Benzaldehyde

Methyl cyanoacetate

A basic catalyst (e.g., piperidine, potassium nickel(II) phosphonitride)[2]

A suitable solvent (e.g., ethanol, toluene)

Apparatus for reflux and distillation

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

benzaldehyde (1 equivalent) and methyl cyanoacetate (1 equivalent) in the chosen solvent.

Add a catalytic amount of the basic catalyst to the solution.

Heat the reaction mixture to reflux and monitor the reaction progress using Thin Layer

Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Remove the solvent under reduced pressure.

The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol)

or by column chromatography on silica gel.
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Fig. 1: Knoevenagel condensation for the synthesis of Methyl α-Cyanocinnamate.

Purification by Recrystallization
Procedure:

Dissolve the crude methyl α-cyanocinnamate in a minimum amount of a hot solvent (e.g.,

ethanol).

Allow the solution to cool slowly to room temperature.

Further cool the solution in an ice bath to maximize crystal formation.

Collect the crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent.

Dry the purified crystals in a vacuum oven.

Analytical Characterization Workflow
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A typical workflow for the analytical characterization of synthesized methyl α-cyanocinnamate is

outlined below.

Synthesized Product

1. Thin Layer Chromatography (TLC)
- Purity Check

- Reaction Monitoring

2. Melting Point Determination
- Purity Assessment

3. FT-IR Spectroscopy
- Functional Group Identification

(C≡N, C=O, C=C)

4. NMR Spectroscopy
- ¹H and ¹³C NMR

- Structural Elucidation
- Stereochemistry

5. Mass Spectrometry
- Molecular Weight Confirmation

- Fragmentation Analysis

6. HPLC Analysis
- Quantitative Purity Determination

Pure Methyl α-Cyanocinnamate
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Click to download full resolution via product page

Fig. 2: A standard workflow for the analytical characterization of Methyl α-Cyanocinnamate.

Applications and Biological Activity
Methyl α-cyanocinnamate is a valuable intermediate in organic synthesis and has potential

applications in material science and drug discovery.

Organic Synthesis: It serves as a precursor for the synthesis of various heterocyclic

compounds and other complex organic molecules.[1]

Material Science: Its ability to undergo polymerization makes it a candidate for the

development of specialty polymers and materials.[1]

Potential Biological Activity:

Antitumor Properties: While direct studies on methyl α-cyanocinnamate are limited, related

cinnamic acid derivatives have been investigated for their potential antitumor activities.[1]

The proposed mechanisms for related compounds often involve the induction of apoptosis

and inhibition of cell proliferation.[10][11]

Antifungal Properties: Some cyanoacrylate derivatives have shown antifungal activity.[1]

The mechanism of action for similar compounds can involve the disruption of the fungal

cell membrane and the generation of reactive oxygen species.[9][12]

It is important to note that the biological activities of methyl α-cyanocinnamate itself require

more extensive investigation to elucidate the specific mechanisms and signaling pathways

involved.

Conclusion
Methyl α-cyanocinnamate is a compound of significant interest due to its versatile chemical

nature and potential applications. This technical guide has provided a detailed overview of its

physical and chemical properties, spectroscopic data, a representative synthetic protocol, and

a summary of its known and potential applications. The structured presentation of data in tables

and the visualization of key processes aim to facilitate a deeper understanding and further

research into this promising molecule for professionals in the fields of chemistry, material
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science, and drug development. Further exploration into its biological activities and the

underlying signaling pathways is warranted to fully realize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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